Cas no 2639432-18-9 (tert-butyl 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2639432-18-9
• MF: C₁₂H₁₈F₂N₄O₂
• MW: 288.293729305267
• CID: 5248489
• PubChem ID: 165901713
• Update Time: 2025-06-09

tert-butyl 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)-1-(3-pyrrolidinyl)-, 1,1-dimethylethyl ester
• tert-butyl 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C12H18F2N4O2/c1-12(2,3)20-11(19)8-9(10(13)14)18(17-16-8)7-4-5-15-6-7/h7,10,15H,4-6H2,1-3H3
• InChI Key： XABCQYUAPLSSHO-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)C(C(F)F)=C(C(OC(C)(C)C)=O)N=N1

Additional information on tert-butyl 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate

Tert-butyl 5-(Difluoromethyl)-1-(Pyrrolidin-3-yl)-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 2639432-18-9): A Comprehensive Overview

In the realm of pharmaceutical and agrochemical research, the compound tert-butyl 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639432-18-9) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic compound, which combines a triazole core with a pyrrolidine moiety and a difluoromethyl group, represents a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate biological targets with high specificity.

The synthesis of tert-butyl 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate often involves multi-step organic reactions, including click chemistry approaches to construct the 1,2,3-triazole ring. Its carboxylate ester functionality enhances solubility and stability, making it suitable for further derivatization. Recent studies highlight its potential in medicinal chemistry, where it serves as a precursor for kinase inhibitors and antimicrobial agents. Additionally, the difluoromethyl group is known to improve metabolic stability, a hot topic in modern drug design.

From an SEO perspective, users frequently search for terms like "triazole derivatives in drug discovery", "pyrrolidine-based compounds", and "difluoromethyl group applications". These keywords align with current trends in AI-driven drug development and green chemistry, where sustainable synthesis methods are prioritized. The compound’s CAS number 2639432-18-9 is also a critical identifier for researchers seeking precise chemical data, underscoring the importance of accurate nomenclature in scientific literature.

In the context of agrochemical innovation, tert-butyl 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate has shown promise as a intermediate for developing crop protection agents. Its structural motifs are associated with enhanced bioactivity against pests while minimizing environmental impact—a key concern in today’s sustainable agriculture discussions. This dual applicability in pharmaceuticals and agrochemicals makes it a compelling subject for interdisciplinary research.

Looking ahead, the demand for custom synthesis of such specialized compounds is expected to rise, driven by advancements in high-throughput screening and computational chemistry. As researchers explore its structure-activity relationships (SAR), the compound’s profile may expand into new therapeutic areas, such as neurodegenerative diseases or cancer immunotherapy. Its compatibility with parallel synthesis techniques further positions it as a valuable tool for combinatorial chemistry libraries.

In summary, tert-butyl 5-(difluoromethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate exemplifies the intersection of chemical innovation and practical utility. Its CAS No. 2639432-18-9 serves as a gateway to deeper scientific inquiry, while its adaptable structure addresses pressing challenges in both human health and agricultural productivity. For those navigating the evolving landscape of small molecule therapeutics, this compound offers a wealth of opportunities for exploration and application.